Cas no 2172182-79-3 (1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2172182-79-3
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 5959879
• PubChem ID: 165834540
• Update Time: 2025-06-08

1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid
• 2172182-79-3
• EN300-1630150

• Inchi： 1S/C9H14O3S/c10-7(11)8(1-2-8)9(12)3-5-13-6-4-9/h12H,1-6H2,(H,10,11)
• InChI Key： UDMIQTZRVHBFQG-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(C(=O)O)CC1)O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2172182-79-3)

1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2172182-79-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thianes, which are cyclic ethers containing a sulfur atom. The presence of the hydroxyl group and the cyclopropane ring in its structure imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The chemical structure of 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid consists of a four-membered thiane ring with a hydroxyl group at the 4-position and a cyclopropane ring attached to the thiane ring through a carboxylic acid moiety. This unique arrangement of functional groups provides a rich platform for exploring its reactivity and potential applications in various scientific domains.

In recent years, the study of thianes has been driven by their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The introduction of the hydroxyl group and the cyclopropane ring in 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid has further expanded its potential therapeutic applications. Research has shown that these structural modifications can enhance the compound's bioavailability and stability, making it a promising candidate for drug development.

The synthesis of 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid typically involves multi-step reactions, including the formation of the thiane ring, introduction of the hydroxyl group, and attachment of the cyclopropane ring. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only ensure high efficiency but also minimize environmental impact, aligning with green chemistry principles.

In terms of biological activity, preliminary studies have demonstrated that 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Additionally, the compound has shown promising anti-inflammatory effects by modulating key inflammatory mediators such as cytokines and chemokines.

The potential therapeutic applications of 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid extend beyond antimicrobial and anti-inflammatory uses. Recent research has explored its role in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings highlight its potential as a lead compound for developing novel treatments for neurological disorders.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid. Preclinical studies have shown promising results, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into human trials.

In conclusion, 1-(4-hydroxythian-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2172182-79-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields of science and medicine.